Cas no 1806595-63-0 (4-Cyanomethyl-1H-benzimidazole-6-acetic acid)

4-Cyanomethyl-1H-benzimidazole-6-acetic acid is a versatile benzimidazole derivative with a cyanomethyl substituent and a carboxylic acid functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural features enable further derivatization, particularly in the development of biologically active compounds. The presence of both electron-withdrawing (cyanomethyl) and electron-donating (acetic acid) groups enhances its reactivity in heterocyclic chemistry, facilitating applications in medicinal chemistry and material science. This compound exhibits potential utility in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically relevant molecules. Its stability and well-defined reactivity profile make it a reliable building block for targeted chemical transformations.

4-Cyanomethyl-1H-benzimidazole-6-acetic acid structure

1806595-63-0 structure

Product Name:4-Cyanomethyl-1H-benzimidazole-6-acetic acid

CAS No:1806595-63-0

MF:C₁₁H₉N₃O₂

MW:215.208061933517

CID:4816195

Update Time:2025-06-07

4-Cyanomethyl-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Cyanomethyl-1H-benzimidazole-6-acetic acid
- Inchi： 1S/C11H9N3O2/c12-2-1-8-3-7(5-10(15)16)4-9-11(8)14-6-13-9/h3-4,6H,1,5H2,(H,13,14)(H,15,16)
- InChI Key： VVYFQPOFRRBDFM-UHFFFAOYSA-N
- SMILES： OC(CC1C=C(CC#N)C2=C(C=1)NC=N2)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 322
XLogP3: 0.6
Topological Polar Surface Area: 89.8

4-Cyanomethyl-1H-benzimidazole-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061005556-250mg	4-Cyanomethyl-1H-benzimidazole-6-acetic acid	1806595-63-0	98%	250mg	$792.40	2022-03-31
Alichem	A061005556-500mg	4-Cyanomethyl-1H-benzimidazole-6-acetic acid	1806595-63-0	98%	500mg	$1,295.04	2022-03-31
Alichem	A061005556-1g	4-Cyanomethyl-1H-benzimidazole-6-acetic acid	1806595-63-0	98%	1g	$2,125.46	2022-03-31